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Compound of Interest

Compound Name: Gold trisulfide

Cat. No.: B075629 Get Quote

Essential Safety and Handling Guide for Gold
Trisulfide
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides immediate

and essential safety and logistical information for the handling of Gold trisulfide (Au₂S₃),

including detailed operational and disposal plans to foster a culture of safety and build trust in

laboratory procedures.

Hazard Identification and Personal Protective
Equipment
Gold trisulfide is classified as a hazardous substance that can cause skin, eye, and

respiratory irritation.[1][2][3] Adherence to proper safety protocols is crucial to minimize risk.

Table 1: Hazard Classifications for Gold Trisulfide
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Hazard
Classification

GHS Code Description Source

Skin Irritation H315 Causes skin irritation. [1][2]

Serious Eye Irritation H319
Causes serious eye

irritation.
[1][2]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

H335
May cause respiratory

irritation.
[1][2]

To mitigate these hazards, the following personal protective equipment (PPE) is mandatory

when handling Gold trisulfide.

Table 2: Recommended Personal Protective Equipment (PPE) for Gold Trisulfide

PPE Category Specification Standard

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber)
EN 374

Eye and Face Protection
Safety glasses with side-

shields or goggles

EN 166 (EU) or OSHA 29 CFR

1910.133

Respiratory Protection
N95 (US) or type P1 (EN 143)

dust mask
NIOSH (US) or EN 149 (EU)

Body Protection Laboratory coat ---

Operational Plan for Handling Gold Trisulfide
A systematic approach to handling Gold trisulfide is essential for safety and experimental

integrity.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of dust particles.[4]

Ensure an eyewash station and safety shower are readily accessible.[4]

Before handling, inspect all PPE for integrity.

2. Handling the Compound:

Avoid direct contact with skin and eyes.[2]

Minimize dust generation and accumulation.[4]

Use appropriate tools (spatulas, weighing paper) to handle the powder.

Wash hands thoroughly after handling, even if gloves were worn.[4]

3. Storage:

Store in a cool, dry, well-ventilated place.[2]

Keep the container tightly closed to prevent contamination and exposure to moisture.[2]

Store away from incompatible materials.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

Table 3: First Aid Measures for Gold Trisulfide Exposure
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water for

at least 15 minutes. Seek medical attention if

irritation develops or persists.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[4]

Spill Response Workflow:

The following diagram outlines the step-by-step procedure for managing a Gold trisulfide spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://pim-resources.coleparmer.com/sds/09068.pdf
https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://pim-resources.coleparmer.com/sds/09068.pdf
https://www.chemsrc.com/en/cas/1303-61-3_965584.html
https://pim-resources.coleparmer.com/sds/09068.pdf
https://www.benchchem.com/product/b075629?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075629?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent pads or sand)

Carefully Collect Spilled Material
(Avoid generating dust)

Decontaminate the Area
(Wipe with a damp cloth)

Place All Contaminated Materials
in a Labeled Hazardous Waste Container

Report the Spill
to the Lab Supervisor

Click to download full resolution via product page

Figure 1. Gold Trisulfide Spill Response Workflow.
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Disposal Plan
Proper disposal of Gold trisulfide and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: All waste materials, including unused Gold trisulfide, contaminated PPE,

and spill cleanup materials, must be collected in a designated, clearly labeled hazardous

waste container.

Disposal Method: Dispose of the hazardous waste through a licensed chemical waste

disposal company. The recommended method is incineration in a chemical incinerator

equipped with an afterburner and scrubber to handle any potentially hazardous combustion

byproducts.[2]

Regulatory Compliance: Ensure that all disposal activities comply with local, state, and

federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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